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Compound of Interest

Compound Name: Irganox 1330

Cat. No.: B1672081

For Researchers, Scientists, and Drug Development Professionals

Abstract

Irganox 1330 is a high molecular weight, sterically hindered phenolic antioxidant. This guide
provides a detailed overview of its chemical identity, including a comprehensive list of its
synonyms and trade names. It also summarizes its known physical and chemical properties
and primary applications. While extensively used in the polymer industry for its stabilizing
properties, this document also addresses the available technical data relevant to a scientific
audience, noting the current limitations in publicly accessible biological or pharmacological
research data.

Chemical Identity and Synonyms

The compound commonly known by the trade name Irganox 1330 is chemically identified as
1,3,5-trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-hydroxybenzyl)benzene.[1][2][3] Its unique
molecular structure contributes to its high efficacy as an antioxidant.

Due to its widespread use, Irganox 1330 is known by a multitude of synonyms and trade
names across various manufacturers and suppliers. This can often be a source of confusion in
research and development. The following table provides a comprehensive list of these
alternative names.
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Category Name

1,3,5-Trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-

hydroxybenzyl)benzene

IUPAC Name

CAS Number 1709-70-2[1][2][3][4][5][6][7]

Common Synonyms Tris-BHT Mesitylene[2][4][8]

4,4'4"-[(2,4,6-Trimethyl-1,3,5-
benzenetriyl)tris(methylene)]tris[2,6-bis(1,1-
dimethylethyl)phenol][9]

3,3,3',5,5',5'-hexa-tert-butyl-a,a’',a’-(mesitylene-
2,4,6-triyl) tri-p-cresol[10]

2,4,6-Tris(3,5-di-tert-butyl-4-
hydroxybenzyl)mesitylene[9]

Trade Names lonox 330[1][2][3]1[4]I8][9]

Ethanox 330[2][9]

Anox 330[9][11]

Antioxidant 1330[2][7][9]

ADK Stab AO 330[9]

Lowinox 1330

Songnox 1330

BNX 1330

Dovernox 330

Evernox 1330

Kemilox 1330

THANOX 1330

Physicochemical Properties
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A summary of the key physicochemical properties of Irganox 1330 is presented in the table
below. This data is essential for understanding its behavior in various matrices and for
developing analytical methods.

Property Value

Molecular Formula C54H7803[ 112114151161 7119]

Molecular Weight 775.2 g/mol [2][3][4][5][6]

Appearance White to off-white solid/powder[2][4]

Melting Point 248-250 °C[1][2]

Boiling Point 739.54 °C (estimated)[2]

Solubility Chloroform (.Slightly), Methanol (Very Slightly,
Heated, Sonicated)[2]

Water Solubility 8.09 pg/L at 20 °C[2]

Primary Applications and Function

Irganox 1330 functions as a highly effective, sterically hindered phenolic primary antioxidant.
[10][12][13] Its primary role is to protect organic substrates from thermo-oxidative degradation.
[2][10][12][13] This is achieved by scavenging free radicals and preventing the chain reactions
that lead to material degradation.

Its principal applications are in the stabilization of polymers and elastomers, including:

Polyolefins (polyethylene, polypropylene, polybutene)[2][10][14]

Linear polyesters and polyamides[2][10][14]

Styrene homo- and copolymers[2][10][14]

Polyvinyl chloride (PVC) and polyurethanes[2][10][14]

Synthetic fibers and elastomers[10][12][13]
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e Adhesives and waxes[12][13][14]

Key features that make it a preferred antioxidant in these applications include its high
resistance to extraction, low volatility, and excellent compatibility with a wide range of organic
substrates.[2][10][14]

Information for the Research and Drug Development
Community

A comprehensive search of publicly available scientific literature and technical datasheets
reveals a significant focus on the industrial applications of Irganox 1330. To date, there is a
notable absence of published research on its biological activity, signaling pathway interactions,
or detailed experimental protocols within a pharmacological or toxicological context.

Therefore, diagrams of signaling pathways and detailed experimental workflows relevant to
drug development professionals, as requested, cannot be provided at this time. The following
sections outline the logical workflow for identifying a chemical and its properties, which is a
fundamental process in the initial stages of any chemical research.

Logical Workflow for Chemical Identification

The process of identifying a chemical and its associated information is a critical first step in
scientific research. The following diagram illustrates a typical workflow.
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Caption: Workflow for Chemical Identification and Data Gathering.

Antioxidant Mechanism of Action

While specific signaling pathway interactions for Irganox 1330 in biological systems are not
documented, the general mechanism of action for a sterically hindered phenolic antioxidant
involves the donation of a hydrogen atom from the hydroxyl group to a free radical. This
process is illustrated in the simplified diagram below.
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Caption: General Mechanism of a Phenolic Antioxidant.

Conclusion

Irganox 1330 is a well-characterized and widely used antioxidant in the polymer industry, with
a variety of synonyms and trade names. Its physicochemical properties are well-documented,
making it a reliable choice for preventing thermo-oxidative degradation. However, for the
scientific research and drug development community, there is a clear gap in the literature
regarding its biological effects and potential pharmacological applications. Future research in
these areas would be necessary to expand the utility of this compound beyond its current
industrial uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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